molecular formula C6H12F2N2 B046396 2-(1,1-Difluoroethyl)piperazine CAS No. 111781-50-1

2-(1,1-Difluoroethyl)piperazine

Cat. No.: B046396
CAS No.: 111781-50-1
M. Wt: 150.17 g/mol
InChI Key: NDQXSRKVNSUVEW-UHFFFAOYSA-N
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Description

2-(1,1-Difluoroethyl)piperazine is a useful research compound. Its molecular formula is C6H12F2N2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

111781-50-1

Molecular Formula

C6H12F2N2

Molecular Weight

150.17 g/mol

IUPAC Name

2-(1,1-difluoroethyl)piperazine

InChI

InChI=1S/C6H12F2N2/c1-6(7,8)5-4-9-2-3-10-5/h5,9-10H,2-4H2,1H3

InChI Key

NDQXSRKVNSUVEW-UHFFFAOYSA-N

SMILES

CC(C1CNCCN1)(F)F

Canonical SMILES

CC(C1CNCCN1)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 4.3 g portion of 3-(1,1-difluoroethyl)pyrazine in 25 ml of methanol was reduced with 50 psi hydrogen and 750 mg of platinum oxide at 20° C. for 5 hours. The resulting oil was purified by chromatography, giving about 700 mg of 3-(1,1-difluoroethyl)piperazine.
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